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Compound of Interest

Compound Name: 1beta-Hydroxytorilin

Cat. No.: B1160364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

1beta-Hydroxytorilin, a sesquiterpenoid lactone, for use in various experimental settings. The

following guidelines are based on the general properties of hydrophobic compounds and

sesquiterpenoid lactones.

Compound Information
1beta-Hydroxytorilin is a natural product with cytotoxic activities against several human tumor

cell lines. Accurate preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results.
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Property Value Source

Molecular Weight 392.49 g/mol [1][2][3]

Molecular Formula C22H32O6 [1][2][3]

Recommended Storage

(Powder)
-20°C for up to 3 years

Recommended Storage (in

Solvent)
-80°C for up to 1 year [1]

Solubility

Low aqueous solubility is

expected, as is common for

sesquiterpenoid lactones. It is

recommended to use an

organic solvent such as

Dimethyl Sulfoxide (DMSO) for

initial dissolution.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1beta-Hydroxytorilin in

DMSO. This stock solution can then be further diluted in aqueous buffers or cell culture media

to the desired final concentration.

Materials:

1beta-Hydroxytorilin powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil to protect from light)

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Determine the required mass of 1beta-Hydroxytorilin:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L * 0.001 L * 392.49 g/mol * 1000 mg/g = 3.92 mg

Weighing the compound:

Carefully weigh out 3.92 mg of 1beta-Hydroxytorilin powder on an analytical balance and

transfer it to a sterile microcentrifuge tube.

Dissolving the compound:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the 1beta-
Hydroxytorilin powder.

Vortex the tube thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes

or gently warm it to 37°C. Visually inspect the solution to ensure that all solid particles

have dissolved.

Storage of the stock solution:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, light-protected tubes.
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Store the aliquots at -80°C for long-term storage (up to 1 year). Avoid repeated freeze-

thaw cycles.

Dilution to Working Concentration:

When preparing a working solution for cell-based assays, it is crucial to maintain a low final

concentration of DMSO to avoid solvent-induced cytotoxicity. The final DMSO concentration

should ideally be below 0.1% and not exceed 0.5%.

To achieve this, perform serial dilutions of the stock solution in your experimental buffer or

cell culture medium. For example, to prepare a 10 µM working solution from a 10 mM stock,

you can perform a 1:1000 dilution.

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of a 1beta-Hydroxytorilin
stock solution.
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Caption: Workflow for preparing 1beta-Hydroxytorilin stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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